2-{[(Tert-butoxy)carbonyl](2-methylpropyl)amino}acetic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonyl-(2-methylpropyl)amino]acetic acid
• InChI: InChI=1S/C11H21NO4/c1-8(2)6-12(7-9(13)14)10(15)16-11(3,4)5/h8H,6-7H2,1-5H3,(H,13,14)
• InChI Key: HPDNHXHMUBENMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(=O)O)C(=O)OC(C)(C)C
• Molecular Formula: C11H21NO4
• DSSTOX Substance ID: DTXSID00629937
• Molecular Weight: 231.29 g/mol
• CAS RN: 194206-80-9

Description

2-(Tert-butoxycarbonyl)(2-methylpropyl)aminoacetic acid (BTBPA) is a versatile and interesting molecule with a wide range of potential applications. It is a carboxylic acid with a tert-butyl ester group attached to the carboxyl group. It has a molecular formula of C10H19NO4 and a molecular weight of 219.27 g/mol. BTBPA is a colorless solid with a melting point of 37-38 °C.

Scientific Research Applications

Synthesis of Other Compounds

The compound “2-{(Tert-butoxy)carbonylamino}acetic acid” can be used in the synthesis of other complex compounds. .

Intermediate in Drug Manufacturing

This compound serves as an important intermediate in the manufacturing of certain drugs. .

Green Manufacturing

The compound plays a significant role in green manufacturing processes. .

Mechanism of Action

Target of Action

The primary target of 2-{(Tert-butoxy)carbonylamino}acetic acid is amines . The compound is used as a protecting group for amines in organic synthesis .

Mode of Action

The compound, also known as the tert-butyloxycarbonyl or BOC group, can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This results in the formation of BOC-protected amines .

Biochemical Pathways

The BOC group plays a crucial role in the synthesis of complex organic compounds. It protects the amine group during the reaction, preventing it from reacting with other reagents. After the synthesis is complete, the BOC group can be removed using strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .

Pharmacokinetics

The compound’s solubility in water or 1% acetic acid, as well as in ethyl acetate and methanol, suggests that it may have good bioavailability .

Result of Action

The primary result of the action of 2-{(Tert-butoxy)carbonylamino}acetic acid is the protection of amines during organic synthesis. This allows for the creation of complex organic compounds without unwanted side reactions .

Action Environment

The action of 2-{(Tert-butoxy)carbonylamino}acetic acid is influenced by several environmental factors. For instance, the addition of the BOC group to amines requires aqueous conditions and a base . The removal of the BOC group, on the other hand, requires the presence of strong acids . Temperature is another important factor, as certain reactions require heating .

Synthesis routes and methods

Procedure details

Nα-(tert-Butyloxycarbonyl)-Nα-(2-methylpropyl) glycine methyl ester (960 mg, 3.91 mmol) was dissolved in THF/H2O (9:1, 25 ml). Lithium hydroxide monohydrate (492 mg, 11.7 mmol) was added. After 18 h at room temperature the reaction mixture was diluted with ethyl acetate (100 ml). This solution was washed with 1M HCl, water and brine, dried (Na2SO4) and evaporated in vacuo to give a colourless oil identified as the title compound (360 mg, 1.56 mmol, 40%).